Cas no 2586127-43-5 ((4,5-Dichloro-2-fluoro-3-methylphenyl)(methyl)sulfane)

• Product Name: (4,5-Dichloro-2-fluoro-3-methylphenyl)(methyl)sulfane
• CAS No: 2586127-43-5
• MF: C₈H₇Cl₂FS
• MW: 225.1106
• CID: 5077201
• Update Time: 2022-06-06

(4,5-Dichloro-2-fluoro-3-methylphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4,5-Dichloro-2-fluoro-3-methylphenyl)(methyl)sulfane

• Inchi： 1S/C8H7Cl2FS/c1-4-7(10)5(9)3-6(12-2)8(4)11/h3H,1-2H3
• InChI Key： NDZQAEJDHFHHLZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C(C(=C1C([H])([H])[H])F)SC([H])([H])[H])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 4.2
• Topological Polar Surface Area: 25.3